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Cat. No.: B153767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroaurantiogliocladin is a rare secondary metabolite produced by fungi of the Gliocladium

genus, specifically identified as a metabolite of Gliocladium roseum.[1] Structurally, it is the

reduced hydroquinone form of the more well-known compound, aurantiogliocladin. Despite its

discovery, public domain information regarding the synthesis, detailed characterization, and

biological activity of Hydroaurantiogliocladin remains scarce. This technical guide aims to

consolidate the available information on Hydroaurantiogliocladin and its parent compound,

aurantiogliocladin, to provide a foundational resource for researchers interested in this

molecule.

Chemical and Physical Properties
While detailed experimental data for Hydroaurantiogliocladin is limited, its basic properties

have been reported. The properties of both Hydroaurantiogliocladin and its parent quinone,

aurantiogliocladin, are summarized below for comparison.
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Property Hydroaurantiogliocladin Aurantiogliocladin

Molecular Formula C₁₀H₁₄O₄[1] C₁₀H₁₂O₄[2]

Molecular Weight 198.2 g/mol [1] 196.18 g/mol

CAS Number 776-33-0[1] 477-66-7

Source
Gliocladium sp., Gliocladium

roseum[1]
Gliocladium species[2]

Structure Reduced hydroquinone Benzoquinone derivative

Synthesis and Isolation
Synthesis:

To date, a chemical synthesis protocol for Hydroaurantiogliocladin has not been reported in

the peer-reviewed scientific literature. The focus of synthetic efforts in the broader "gliocladin"

family has been on more complex alkaloid structures such as Gliocladin C.

Isolation:

Hydroaurantiogliocladin is a natural product isolated from the fermentation broths of

Gliocladium roseum.[1] The general workflow for isolating and identifying a natural product like

Hydroaurantiogliocladin from a fungal culture is depicted in the following diagram.
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Isolation and Characterization Workflow.

Characterization
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Detailed spectroscopic data for Hydroaurantiogliocladin is not publicly available. However,

the characterization of its direct precursor, aurantiogliocladin, has been reported and can serve

as a reference. The conversion of a quinone to a hydroquinone would predictably alter the

spectral data, particularly in the NMR and UV-Vis spectra, due to the aromatization of the ring

and the introduction of hydroxyl protons.

Characterization Data for Aurantiogliocladin:

Technique Data

¹H NMR (CDCl₃) Singlets at δ 2.05 and 3.98 ppm.[2]

¹³C NMR
Resonances indicating two carbonyls and two

double bonds.[2]

Mass Spectrometry ESI-MS [M+H]⁺ ion of 197.0822.[2]

The structural relationship between aurantiogliocladin and Hydroaurantiogliocladin is a

simple reduction.

Aurantiogliocladin
(Quinone Form)

Hydroaurantiogliocladin
(Hydroquinone Form)

Reduction
Oxidation
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Redox Relationship of Aurantiogliocladin.

Biological Activity and Signaling Pathways
A significant gap in the current knowledge of Hydroaurantiogliocladin is the absence of any

reported biological activity or investigation into its effects on cellular signaling pathways. A

product listing for the compound explicitly states, "There is no available information on the

bioprofile of hydroaurantiogliocladin".[1]

For context, the parent compound, aurantiogliocladin, has been reported to exhibit weak

antibiotic activity and can inhibit biofilm formation in some bacteria, with its activity being

bacteriostatic rather than bactericidal.[2] It is plausible that Hydroaurantiogliocladin may
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possess similar or distinct biological activities, but this remains to be experimentally

determined.

Future Directions
The lack of comprehensive data on Hydroaurantiogliocladin presents several opportunities

for future research:

Total Synthesis: Development of a synthetic route would enable the production of sufficient

quantities for detailed biological evaluation and the synthesis of analogues to explore

structure-activity relationships.

Biological Screening: A broad-based biological screening of pure Hydroaurantiogliocladin
is warranted to identify any potential therapeutic activities, including antimicrobial, anticancer,

or anti-inflammatory effects.

Mechanism of Action Studies: Should biological activity be identified, subsequent studies to

elucidate the mechanism of action and any involved signaling pathways would be crucial.

Biosynthetic Pathway Elucidation: Investigating the biosynthetic pathway of

aurantiogliocladin and Hydroaurantiogliocladin in Gliocladium roseum could provide

insights into the production of this and related compounds.

Conclusion
Hydroaurantiogliocladin is a natural product with a known structure but a largely unexplored

potential. As the reduced form of aurantiogliocladin, it represents an intriguing target for

chemical synthesis and biological investigation. This guide consolidates the sparse information

currently available and highlights the significant knowledge gaps that future research can

address. The scientific community is encouraged to explore this rare metabolite to unlock its

potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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